Cas no 2580236-23-1 (3-(2-{(benzyloxy)carbonylamino}ethoxy)benzoic acid)

• Product Name: 3-(2-{(benzyloxy)carbonylamino}ethoxy)benzoic acid
• CAS No: 2580236-23-1
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 5660614
• PubChem ID: 164569996
• Update Time: 2025-06-08

3-(2-{(benzyloxy)carbonylamino}ethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580236-23-1
• 3-(2-{[(benzyloxy)carbonyl]amino}ethoxy)benzoic acid
• EN300-27729727
• 3-(2-{(benzyloxy)carbonylamino}ethoxy)benzoic acid

• Inchi： 1S/C17H17NO5/c19-16(20)14-7-4-8-15(11-14)22-10-9-18-17(21)23-12-13-5-2-1-3-6-13/h1-8,11H,9-10,12H2,(H,18,21)(H,19,20)
• InChI Key： YDZPBVGUKGEODR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.11067264g/mol
• Monoisotopic Mass: 315.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(2-{(benzyloxy)carbonylamino}ethoxy)benzoic acid

Comprehensive Overview of 3-(2-{(benzyloxy)carbonylamino}ethoxy)benzoic acid (CAS No. 2580236-23-1)

3-(2-{(benzyloxy)carbonylamino}ethoxy)benzoic acid (CAS No. 2580236-23-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzyloxycarbonyl and benzoic acid functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes an ethoxy linker, enhances its applicability in drug design, particularly for targeted therapies and prodrug development.

The growing interest in 3-(2-{(benzyloxy)carbonylamino}ethoxy)benzoic acid is driven by its potential role in addressing modern healthcare challenges, such as the development of novel anti-inflammatory and anticancer agents. Researchers are increasingly exploring its utility in peptide synthesis and bioconjugation, where its carboxylate and amine-protecting functionalities offer precise control over molecular interactions. This aligns with current trends in personalized medicine, where tailored molecular architectures are critical for efficacy and safety.

From a synthetic chemistry perspective, CAS No. 2580236-23-1 exemplifies the importance of protecting group strategies in complex molecule assembly. The benzyloxycarbonyl (Cbz) group, in particular, is widely used to shield amines during multi-step reactions, a technique frequently discussed in organic synthesis forums and research publications. This compound’s stability under various conditions makes it a reliable choice for laboratories focusing on high-throughput screening and combinatorial chemistry.

In the context of green chemistry, 3-(2-{(benzyloxy)carbonylamino}ethoxy)benzoic acid has also been evaluated for its compatibility with environmentally friendly solvents and catalysts. As sustainability becomes a priority in pharmaceutical manufacturing, innovations in solvent-free synthesis and catalytic efficiency are hot topics among chemists. This compound’s adaptability to such methods positions it as a candidate for eco-friendly drug production processes.

Another area of interest is the compound’s potential in drug delivery systems. Its benzoic acid moiety allows for facile derivatization, enabling the creation of pH-sensitive carriers or prodrugs that release active agents in specific physiological environments. This aligns with the rising demand for smart therapeutics that minimize side effects and improve patient compliance—a frequent search query among healthcare professionals and researchers.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 3-(2-{(benzyloxy)carbonylamino}ethoxy)benzoic acid, ensuring purity and consistency for research applications. Discussions on analytical method validation and quality control protocols often highlight this compound as a case study due to its complex yet well-defined structure.

In summary, 3-(2-{(benzyloxy)carbonylamino}ethoxy)benzoic acid (CAS No. 2580236-23-1) represents a convergence of innovation in synthetic chemistry, drug development, and sustainable practices. Its multifaceted applications—from peptide modification to targeted drug delivery—make it a subject of ongoing exploration in both academic and industrial settings. As scientific inquiries evolve, this compound is poised to remain a key player in advancing precision medicine and molecular engineering.